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Compound of Interest

Compound Name:
5-(Diphenylphosphinyl)pentanoic

acid

CAS No.: 71140-70-0

Cat. No.: B045271

Get Quote

5-(Diphenylphosphinyl)pentanoic acid, also known by synonyms such as DPP or 4-

Carboxybutyldiphenylphosphine Oxide, is a well-characterized organophosphorus compound.

[1][2] Its molecular structure consists of a pentanoic acid chain where the terminal carbon is

attached to a diphenylphosphine oxide group. This unique combination of a hydrophilic

carboxylic acid tail and a bulky, aromatic phosphine oxide head imparts specific chemical

properties that are critical to its applications.

The molecular formula of the compound is C₁₇H₁₉O₃P, and it has a molecular weight of

approximately 302.3 g/mol .[3][4] Understanding these fundamental properties is the first step

in its effective use in a laboratory setting.

Caption: 2D Structure of 5-(Diphenylphosphinyl)pentanoic acid.

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 71140-70-0 [1][3][4]

Molecular Formula C₁₇H₁₉O₃P [1][2][3]

Molecular Weight 302.3 g/mol [1][3][4]

Synonyms

DPP, 4-

Carboxybutyldiphenylphosphin

e Oxide

[1][2][5]

Appearance
White to Off-White Crystalline

Solid
[1][5]

Purity Typically >95% [1]

Solubility
DMF: 10 mg/ml; DMSO: 10

mg/ml; Ethanol: 5 mg/ml
[1][2]

| Storage | -20°C, Hygroscopic, Under inert atmosphere |[1][5] |

The Genesis of the Molecule: Synthesis and
Inevitable Formation
An essential piece of knowledge for any scientist working with phosphorus-based reagents is

understanding that 5-(Diphenylphosphinyl)pentanoic acid is a common and often

unavoidable by-product of the Wittig reaction.[1][5] The Wittig reaction is a cornerstone of

organic synthesis for creating carbon-carbon double bonds (olefins) from aldehydes or

ketones.[1]

The reaction utilizes a phosphonium ylide. After the ylide attacks the carbonyl compound, a

four-membered ring intermediate (an oxaphosphetane) is formed, which then collapses to yield

the desired alkene and a phosphine oxide by-product. When a diphenylphosphinyl-containing

ylide is used, this by-product is the corresponding diphenylphosphine oxide derivative. The high

thermodynamic stability of the phosphorus-oxygen double bond is the primary driving force for

this reaction, making the formation of the phosphine oxide highly favorable.
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Aldehyde/Ketone + Diphenylphosphonium Ylide Oxaphosphetane Intermediate
 [2+2] Cycloaddition 

Desired Alkene Product
 Fragmentation 

5-(Diphenylphosphinyl)pentanoic Acid
(as phosphine oxide byproduct)

 Fragmentation (Driving Force) 

Click to download full resolution via product page

Caption: Formation as a byproduct in the Wittig Reaction.

This inherent formation is precisely why 5-(Diphenylphosphinyl)pentanoic acid is so

valuable as a reference standard. Its presence in a reaction mixture is often an indicator that

the Wittig reaction has proceeded, but it must be carefully quantified and removed during

purification.

Core Application: A Reference Standard in
Pharmaceutical Development
In the rigorous environment of drug development, absolute certainty in the identity and purity of

an Active Pharmaceutical Ingredient (API) is non-negotiable. 5-
(Diphenylphosphinyl)pentanoic acid serves a critical function as a fully characterized

reference standard for quality control (QC) applications.[3] This is particularly relevant during

the synthesis of prostaglandin analogs, many of which are prepared using Wittig-type

reactions.[5]

The Causality of a Reference Standard
The trustworthiness of any analytical method hinges on the quality of the reference standards

used for calibration and validation. When developing a new drug, regulatory bodies require that

all impurities above a certain threshold be identified and quantified.

Expertise in Practice: Imagine a scenario where a new prostaglandin analog is synthesized.

The crude product is analyzed by High-Performance Liquid Chromatography (HPLC). An

unexpected peak appears in the chromatogram. Without a reference standard, identifying this

peak would require extensive and time-consuming isolation and characterization (e.g., via

NMR, MS). However, by running a sample of 5-(Diphenylphosphinyl)pentanoic acid, the
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analyst can quickly confirm or deny its identity by comparing retention times. This makes the

process of analytical method development, validation (AMV), and routine QC significantly more

efficient and reliable.[3]

Experimental Protocol: Use in a QC Workflow
The following protocol outlines a self-validating system for using 5-
(Diphenylphosphinyl)pentanoic acid as a reference standard.

Standard Preparation: Accurately weigh a known amount of 5-
(Diphenylphosphinyl)pentanoic acid (>95% purity) and dissolve it in a suitable solvent

(e.g., DMSO) to create a stock solution of known concentration (e.g., 1 mg/mL).

Calibration Curve: Prepare a series of dilutions from the stock solution to create calibration

standards at different concentrations (e.g., 1, 5, 10, 25, 50 µg/mL).

Sample Preparation: Prepare the API sample (e.g., the crude prostaglandin analog) at a

known concentration in the same solvent.

LC-MS Analysis: Analyze the calibration standards and the API sample using a validated LC-

MS method. The method must be capable of separating the API from the 5-
(Diphenylphosphinyl)pentanoic acid peak.

Quantification: Plot the peak area of the 5-(Diphenylphosphinyl)pentanoic acid standard

against its concentration to generate a linear calibration curve.

Validation & Trustworthiness: The linearity of this curve (R² > 0.99) validates the assay's

accuracy over that concentration range.

Impurity Calculation: Using the equation from the calibration curve, calculate the

concentration of the 5-(Diphenylphosphinyl)pentanoic acid impurity in the API sample

based on its peak area.
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API Synthesis Batch (via Wittig)
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Caption: Use of DPP as a reference standard in a QC workflow.

Analytical Characterization Principles
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Confirming the identity and purity of 5-(Diphenylphosphinyl)pentanoic acid itself is

paramount. This is achieved through a combination of spectroscopic and spectrometric

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would show characteristic multiplets in the aromatic region (7-8 ppm) for the ten

protons on the two phenyl rings. The aliphatic chain protons would appear further upfield

(typically 1-3 ppm), with splitting patterns corresponding to their adjacent protons. The

acidic proton of the carboxyl group would appear as a broad singlet significantly downfield

(>10 ppm).

¹³C NMR: Would reveal distinct signals for the aromatic carbons, the four unique carbons

of the pentanoic acid chain, and the carbonyl carbon.

³¹P NMR: This is a definitive technique for phosphorus-containing compounds. It would

show a single resonance at a chemical shift characteristic of a pentavalent phosphine

oxide.

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would confirm the

molecular weight, typically by observing the [M-H]⁻ ion at m/z 301.3 in negative ion mode or

the [M+H]⁺ ion at m/z 303.3 in positive ion mode.

Safety, Handling, and Storage
As with any chemical reagent, proper handling is essential for laboratory safety. 5-
(Diphenylphosphinyl)pentanoic acid is classified as an irritant.

Table 2: GHS Hazard Information
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Hazard Code Description
Precautionary
Statement(s)

Source(s)

H315
Causes skin
irritation

P264: Wash
thoroughly after
handling. P280:
Wear protective
gloves.

[6]

H319
Causes serious eye

irritation

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[6]

| H335 | May cause respiratory irritation | P261: Avoid breathing dust. P271: Use only outdoors

or in a well-ventilated area. |[6] |

Protocol for Safe Handling and Storage
Engineering Controls: Always handle this compound in a certified chemical fume hood to

avoid inhalation of the crystalline dust.[6]

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, nitrile

gloves, and chemical safety goggles.[7]

Storage: The compound is hygroscopic.[5] Store the container tightly sealed in a freezer at

-20°C under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from

moisture.

Weighing: When weighing, do so in a ventilated enclosure or fume hood. Avoid creating dust.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
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By adhering to these protocols, researchers can ensure both the integrity of their experiments

and their personal safety.

References
Axios Research. 5-(Diphenylphosphinyl)pentanoic Acid - CAS - 71140-70-0. [Link][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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